Cas no 59742-04-0 (O-(3-Methyl-2-pentenoyl)-6beta-6-Hydroxyfuranoeremophil-1(10)-en-9-one)

• Product name: O-(3-Methyl-2-pentenoyl)-6beta-6-Hydroxyfuranoeremophil-1(10)-en-9-one
• CAS No: 59742-04-0
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 1998237

O-(3-Methyl-2-pentenoyl)-6beta-6-Hydroxyfuranoeremophil-1(10)-en-9-one Chemical and Physical Properties

Names and Identifiers

• O-(3-Methyl-2-pentenoyl)-6beta-6-Hydroxyfuranoeremophil-1(10)-en-9-one

• Inchi： InChI=1S/C21H26O4/c1-6-12(2)10-16(22)25-20-17-13(3)11-24-19(17)18(23)15-9-7-8-14(4)21(15,20)5/h9-11,14,20H,6-8H2,1-5H3
• InChI Key： TZPUHWLTZOZEIW-UHFFFAOYSA-N
• SMILES： C1C[C@@H]([C@@]2(C(=C1)C(=O)c1c([C@H]2OC(=O)/C=C(/C)\CC)c(co1)C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 3.812

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids